Cas no 6449-46-3 (1-Propanamine,2-(phenylmethoxy)-)

• Product Name: 1-Propanamine,2-(phenylmethoxy)-
• CAS No: 6449-46-3
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 519105
• Update Time: 2026-04-29

1-Propanamine,2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,2-(phenylmethoxy)-
• 2-phenylmethoxypropan-1-amine
• (+-)-1-Amino-2-benzyloxy-propan
• 2-benzyloxypropylamine
• 2-benzyloxy-propylamine
• AC1L6PFS
• NSC165784
• SureCN7864015

Computed Properties

• Exact Mass: 165.11545

Experimental Properties

• PSA: 35.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-Propanamine,2-(phenylmethoxy)-

Introduction to 1-Propanamine,2-(phenylmethoxy)- (CAS No: 6449-46-3)

1-Propanamine,2-(phenylmethoxy)-, identified by its Chemical Abstracts Service (CAS) number 6449-46-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, also known as N-(2-hydroxybenzyl)propan-1-amine, belongs to the class of amine derivatives and has garnered considerable attention due to its versatile applications in synthetic chemistry and potential therapeutic uses.

The molecular structure of 1-Propanamine,2-(phenylmethoxy)- consists of a propyl chain substituted with an amine group at one end and a phenylmethoxy (benzyloxy) group at the other. This unique configuration imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of both hydrophobic and hydrophilic moieties in its structure enhances its solubility in various solvents, making it adaptable for diverse chemical reactions.

In recent years, 1-Propanamine,2-(phenylmethoxy)- has been explored for its potential role in the development of novel pharmaceutical agents. Its structural features suggest that it may serve as a precursor in the synthesis of bioactive molecules targeting specific biological pathways. For instance, researchers have investigated its utility in creating ligands for enzyme inhibition, which could have implications in treating metabolic disorders and inflammatory conditions.

One of the most compelling aspects of 1-Propanamine,2-(phenylmethoxy)- is its role in medicinal chemistry. The benzyloxy group provides a site for further functionalization, allowing chemists to design molecules with tailored properties. This flexibility has led to its incorporation into libraries of compounds screened for biological activity. Studies have shown that derivatives of this compound exhibit promising effects on enzymes such as kinases and phosphodiesterases, which are crucial targets in oncology and neurology research.

The synthesis of 1-Propanamine,2-(phenylmethoxy)- typically involves multi-step organic reactions starting from readily available precursors. The process often begins with the alkylation of an amine intermediate with a propyl halide, followed by nucleophilic substitution to introduce the phenylmethoxy group. Advances in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible.

From a computational chemistry perspective, the study of 1-Propanamine,2-(phenylmethoxy)- has provided insights into molecular interactions relevant to drug design. Molecular dynamics simulations have been employed to understand how this compound binds to biological targets at the atomic level. These simulations help predict binding affinities and optimize lead structures for better pharmacological efficacy.

The pharmaceutical industry has taken note of the potential applications of 1-Propanamine,2-(phenylmethoxy)-. Several academic and industrial groups have patented processes for its synthesis and derivatives thereof. These patents highlight its importance as a building block for innovative drug candidates. The compound's ability to undergo further modifications makes it a cornerstone in the development of next-generation therapeutics.

In addition to pharmaceutical applications, 1-Propanamine,2-(phenylmethoxy)- finds utility in materials science. Its ability to form stable complexes with metal ions has led to explorations in catalysis and material design. Researchers are investigating its role as a ligand in transition metal-catalyzed reactions, which could revolutionize industrial chemical processes.

The environmental impact of synthesizing and using 1-Propanamine,2-(phenylmethoxy)- is also a consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Biocatalytic methods, leveraging enzymes for key transformations, are being explored as sustainable alternatives to traditional chemical synthesis.

Future research directions for 1-Propanamine,2-(phenylmethoxy)- include expanding its applications in drug discovery and material science. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield novel compounds with enhanced therapeutic profiles. The compound's unique structural features offer a rich ground for innovation, promising breakthroughs in multiple scientific domains.

In conclusion,1-Propanamine,2-(phenylmethoxy)- (CAS No: 6449-46-3) is a multifaceted compound with significant potential across organic chemistry and pharmaceutical research. Its versatile applications underscore its importance as a synthetic intermediate and lead compound for drug development. As scientific understanding advances，this compound will continue to play a pivotal role in shaping the future of medicinal chemistry and materials science.